4-{[5-(3-Iodophenyl)-2H-tetrazol-2-yl]methyl}benzoic acid

• CAS No.: 660859-12-1
• Molecular Formula: C15H11IN4O2
• Molecular Weight: 406.18 g/mol
• IUPAC Name: 4-[[5-(3-iodophenyl)tetrazol-2-yl]methyl]benzoic acid
• InChI: InChI=1S/C15H11IN4O2/c16-13-3-1-2-12(8-13)14-17-19-20(18-14)9-10-4-6-11(7-5-10)15(21)22/h1-8H,9H2,(H,21,22)
• InChI Key: RCIQLRNDUJGGKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C2=NN(N=N2)CC3=CC=C(C=C3)C(=O)O

Description

4-{[5-(3-Iodophenyl)-2H-tetrazol-2-yl]methyl}benzoic acid is a useful research compound. Its molecular formula is C15H11IN4O2 and its molecular weight is 406.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ester (2.5 g, 5.41 mmol) prepared in Step (b) was suspended in dichloromethane (20 mL) followed by the addition of trifluoroacetic acid (5 mL). The solution was stirred for 16 hours at 25° C., then concentrated in vacuo. The resulting white solid was triturated with hexane/diethyl ether and the carboxylic acid (2.1 g, 100%) was collected by filtration. Mp 241–242° C.